molecular formula C10H14N2O2 B065071 6-Amino-3-(dimethylamino)-2-methylbenzoic acid CAS No. 185689-55-8

6-Amino-3-(dimethylamino)-2-methylbenzoic acid

Cat. No.: B065071
CAS No.: 185689-55-8
M. Wt: 194.23 g/mol
InChI Key: ILELUCGSPKIAGH-UHFFFAOYSA-N
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Description

6-Amino-3-(dimethylamino)-2-methylbenzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

185689-55-8

Molecular Formula

C10H14N2O2

Molecular Weight

194.23 g/mol

IUPAC Name

6-amino-3-(dimethylamino)-2-methylbenzoic acid

InChI

InChI=1S/C10H14N2O2/c1-6-8(12(2)3)5-4-7(11)9(6)10(13)14/h4-5H,11H2,1-3H3,(H,13,14)

InChI Key

ILELUCGSPKIAGH-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=C1C(=O)O)N)N(C)C

Canonical SMILES

CC1=C(C=CC(=C1C(=O)O)N)N(C)C

Synonyms

Benzoic acid, 6-amino-3-(dimethylamino)-2-methyl- (9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of Step A (1.20 g, 5.5 mmol) was suspended in 16.5 mL of 1N NaOH and stirred at room temperature for 1 hour. The pH was adjusted to 4 with 3N HCl and concentrated to near dryness under reduced pressure. The wet residue was suspended in EtOAc and treated with sodium acetate (1.30 g, 18 mmol). The EtOAc layer was dried (Na2SO4), filtered and evaporated under reduced pressure affording 641 mg (61%) of product. 1H-NMR (300 MHz, d6-DMSO) δ 2.18 (s, 3H), 2.46 (s, 6H), 6.35 (d. J=8 Hz, 1H), 6.67 (d. 8 Hz, 1H).
Name
product
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1.3 g
Type
reactant
Reaction Step Three
Name
Quantity
16.5 mL
Type
solvent
Reaction Step Four
Yield
61%

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